Cas no 380549-84-8 (14-(2-methoxybenzoyl)-14,15-diazatetracyclo[7.6.1.0^{2,7}.0^{13,16}]hexadeca-1(15),2(7),3,5,9(16),10,12-heptaen-8-one)

• Product Name: 14-(2-methoxybenzoyl)-14,15-diazatetracyclo[7.6.1.0^{2,7}.0^{13,16}]hexadeca-1(15),2(7),3,5,9(16),10,12-heptaen-8-one
• CAS No: 380549-84-8
• Molecular Formula: C₂₂H₁₄N₂O₃
• Molecular Weight: 354.35816526413
• CID: 5762700
• PubChem ID: 2353190

14-(2-methoxybenzoyl)-14,15-diazatetracyclo[7.6.1.0^{2,7}.0^{13,16}]hexadeca-1(15),2(7),3,5,9(16),10,12-heptaen-8-one Properties

Names and Identifiers

• 2-(2-methoxybenzoyl)dibenzo[cd,g]indazol-6(2H)-one
• 380549-84-8
• Z56835614
• 14-(2-methoxybenzoyl)-14,15-diazatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),2,4,6,9(16),10,12-heptaen-8-one
• Oprea1_863675
• AKOS001012506
• AQ-390/43238195
• 14-(2-methoxybenzoyl)-14,15-diazatetracyclo[7.6.1.0^{2,7}.0^{13,16}]hexadeca-1(15),2(7),3,5,9(16),10,12-heptaen-8-one
• F1679-0245
• Anthra[1,9-cd]pyrazol-6(2H)-one, 2-(2-methoxybenzoyl)- (9CI)

• InChIKey： VGFIPBRHQYRDCK-UHFFFAOYSA-N
• Inchi： 1S/C22H14N2O3/c1-27-18-12-5-4-9-15(18)22(26)24-17-11-6-10-16-19(17)20(23-24)13-7-2-3-8-14(13)21(16)25/h2-12H,1H3
• SMILES： O=C1C2C=CC=CC=2C2C3C1=CC=CC=3N(C(C1C=CC=CC=1OC)=O)N=2

Computed Properties

• Exact Mass: 354.10044231g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 354.10044231g/mol
• Heavy Atom Count: 27
• Complexity: 608
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• Boiling Point: 622.4±57.0 °C(Predicted)
• pka: -4.12±0.20(Predicted)
• Density: 1.36±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes